Cas no 1219798-48-7 (Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso))

Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso) structure
1219798-48-7 structure
Product Name:Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso)
CAS No:1219798-48-7
MF:C18H22O2
MW:276.4
CID:1066048
PubChem ID:168476660
Update Time:2024-11-06

Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso) Chemical and Physical Properties

Names and Identifiers

    • Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso)
    • 4-[(3R,4S)-2,2,3,4,5,5-hexadeuterio-4-(4-hydroxyphenyl)hexan-3-yl]phenol
    • F90980
    • 1219798-48-7
    • meso-Hexestrol-d6
    • Hexestrol-D6 (hexane-2,2,3,4,5,5-D6)
    • Inchi: 1S/C18H22O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h5-12,17-20H,3-4H2,1-2H3
    • InChI Key: PBBGSZCBWVPOOL-UHFFFAOYSA-N
    • SMILES: C([H])(C1C=CC(O)=CC=1)(C([H])([H])C)C([H])(C1C=CC(O)=CC=1)C([H])([H])C

Computed Properties

  • Exact Mass: 276.199640416g/mol
  • Monoisotopic Mass: 276.199640416g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 40.5Ų

Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Hexestrol-d6 (hexane-2,2,3,4,5,5-d6) (meso)
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